molecular formula C18H20N2O2S B8469922 2-(4-(benzylamino)-3-ethynylphenyl)-N-methylethane-1-sulfonamide

2-(4-(benzylamino)-3-ethynylphenyl)-N-methylethane-1-sulfonamide

Cat. No.: B8469922
M. Wt: 328.4 g/mol
InChI Key: JTMQHBYUKUEMTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-(benzylamino)-3-ethynylphenyl)-N-methylethane-1-sulfonamide is a useful research compound. Its molecular formula is C18H20N2O2S and its molecular weight is 328.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H20N2O2S

Molecular Weight

328.4 g/mol

IUPAC Name

2-[4-(benzylamino)-3-ethynylphenyl]-N-methylethanesulfonamide

InChI

InChI=1S/C18H20N2O2S/c1-3-17-13-15(11-12-23(21,22)19-2)9-10-18(17)20-14-16-7-5-4-6-8-16/h1,4-10,13,19-20H,11-12,14H2,2H3

InChI Key

JTMQHBYUKUEMTR-UHFFFAOYSA-N

Canonical SMILES

CNS(=O)(=O)CCC1=CC(=C(C=C1)NCC2=CC=CC=C2)C#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(4-benzylamino-3-trimethylsilanylethynyl-phenyl)-ethanesulfonic acid methylamide (100 g) was dissolved in ethanol (1000 ml) at 25° C. and cooled to 15-20° C. Potassium hydroxide (20 g) was added slowly maintaining temperature below 25° C., stirred for 2-3 hours and cooled to 10-15° C. pH of the reaction mixture was adjusted to 5 with 10% dilute HCl and concentrated under vacuum below 40° C. to obtain a residue. The residue was dissolved in water (300 ml) and extracted with dichloromethane (2500 ml). The organic layer was washed with water and concentrated under vacuum to obtain a residue. The residue was treated with heptane (400 ml) to obtain a solid which was filtered and dried under vacuum at 50-55° C. for 12 hours. (Yield: 75 g, HPLC Purity: 98%)
Quantity
1000 mL
Type
solvent
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
400 mL
Type
reactant
Reaction Step Four
Name
Quantity
300 mL
Type
solvent
Reaction Step Five

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